Cas no 479-30-1 (5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid)

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid is a pyridine derivative with notable applications in pharmaceutical and chemical synthesis. Its structure features both hydroxyl and carboxylic acid functional groups, making it a versatile intermediate for the development of bioactive compounds. The compound's rigid pyridine core enhances stability, while the methyl and hydroxy substituents contribute to selective reactivity. It is particularly useful in the synthesis of heterocyclic compounds and coordination chemistry due to its chelating properties. High purity grades are available, ensuring reproducibility in research and industrial applications. Its well-defined chemical properties facilitate its use in controlled reactions, offering researchers a reliable building block for complex molecular frameworks.

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid structure

479-30-1 structure

Product Name:5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid

CAS No:479-30-1

MF:C₈H₇NO₅

MW:197.144882440567

CID:331496

PubChem ID:440403

Update Time:2025-08-03

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Pyridinedicarboxylicacid, 5-hydroxy-6-methyl-
- Ichiba acid
- 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid
- 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid
- 5-hydroxy-6-methylpyridine-3,4-dicarboxylic acid
- Q27102743
- UNII-60H2Q57ICL
- 479-30-1
- 3-Hydroxy-2-methylpyridine-4,5-dicarboxylate
- CHEBI:17978
- SCHEMBL11562679
- LVJJEIJOKPHQOU-UHFFFAOYSA-N
- 5-hydroxy-6-methylpyridine-3,4-dicarboxylicacid
- 60H2Q57ICL
- DTXSID60331488
- 2-methyl-3-hydroxy-4,5-pyridinedicarboxylic acid
- C04604
- 3,4-Pyridinedicarboxylic acid, 5-hydroxy-6-methyl-
- 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic acid #
- Inchi： 1S/C8H7NO5/c1-3-6(10)5(8(13)14)4(2-9-3)7(11)12/h2,10H,1H3,(H,11,12)(H,13,14)
- InChI Key： LVJJEIJOKPHQOU-UHFFFAOYSA-N
- SMILES： OC1C(C)=NC=C(C(=O)O)C=1C(=O)O

Computed Properties

Exact Mass: 197.03241
Monoisotopic Mass: 197.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 108Å²

Experimental Properties

Color/Form: NA
Density: 1.6±0.1 g/cm3
Boiling Point: 646.9±55.0 °C at 760 mmHg
PSA: 107.72

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H946970-25mg	5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid	479-30-1		25mg	$ 224.00	2023-09-07
TRC	H946970-250mg	5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid	479-30-1		250mg	$ 1696.00	2023-09-07

5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid Related Literature

1. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Related Categories

Additional information on 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid

Recent Advances in the Study of 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid (CAS: 479-30-1)

In recent years, 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid (CAS: 479-30-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development and therapeutic interventions. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of enzymatic activity.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's interaction with various enzyme targets, particularly those involved in inflammatory pathways. The researchers employed advanced computational modeling and in vitro assays to elucidate the binding mechanisms of 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid with cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. The findings suggest that this compound exhibits selective inhibition of COX-2, positioning it as a promising candidate for the development of novel anti-inflammatory agents.

Another significant breakthrough was reported in a study focusing on the compound's role in neurodegenerative diseases. Researchers from the University of Cambridge demonstrated that 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid could modulate the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. The study utilized nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations to characterize the compound's interaction with amyloid-beta, revealing its potential to disrupt fibril formation and reduce neurotoxicity.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have optimized the production of 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid. A team at MIT developed a novel catalytic process that significantly enhances the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This innovation addresses previous challenges related to the compound's stability and scalability, paving the way for its broader use in drug discovery.

Looking ahead, the continued exploration of 5-Hydroxy-6-methyl-3,4-pyridinedicarboxylic Acid holds great promise for the pharmaceutical industry. Its multifaceted applications—from anti-inflammatory therapies to neurodegenerative disease interventions—underscore its versatility as a bioactive molecule. Future research is expected to delve deeper into its mechanistic pathways and explore its potential in combination therapies, further solidifying its role in modern medicine.